N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C21H18FN5O3/c1-13-7-8-15(9-14(13)2)27-20-16(10-24-27)21(29)26(12-23-20)25-19(28)11-30-18-6-4-3-5-17(18)22/h3-10,12H,11H2,1-2H3,(H,25,28)
• InChI Key: YSFXUXCCIDTRKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)N(C=N3)NC(=O)COC4=CC=CC=C4F)C
• Molecular Formula: C21H18FN5O3
• Molecular Weight: 407.4 g/mol

Description

N-(1-(3,4-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C21H18FN5O3 and its molecular weight is 407.405. The purity is usually 95%.
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Scientific Research Applications

Radioligand Development for PET Imaging

• A study highlighted the synthesis and application of DPA-714, a compound with a fluorine atom allowing for fluorine-18 labeling, facilitating in vivo imaging using PET. This development is crucial for imaging the translocator protein (18 kDa) with PET, which is important in studying neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Synthesis and Biological Evaluation

• Novel pyrazolo[1,5-a]pyrimidines were synthesized and evaluated for their potential to bind the translocator protein 18 kDa (TSPO), recognized as an early biomarker of neuroinflammatory processes. This includes the development of fluoroalkyl- and fluoroalkynyl-analogues, which displayed subnanomolar affinity for TSPO, demonstrating the compound's potential as in vivo PET-radiotracers for neuroinflammation (Damont et al., 2015).

Antimicrobial Activity

• Another area of application includes the synthesis of new heterocycles incorporating the antipyrine moiety, which showed antimicrobial activity. This indicates the compound's relevance in developing new antibacterial agents (Bondock et al., 2008).

Antitumor and Antipsychotic Potential

• Compounds related to the query structure have been investigated for their antipsychotic-like profiles in behavioral animal tests, offering a novel approach to antipsychotic drug development without interacting with dopamine receptors (Wise et al., 1987).